2-hydroxy-5-nitro-N-octadecylbenzamide
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Description
2-Hydroxy-5-nitro-N-octadecylbenzamide (C₃₁H₅₄N₂O₄) is a benzamide derivative featuring a hydroxyl group at position 2, a nitro group at position 5, and an octadecyl (C₁₈) alkyl chain attached to the amide nitrogen. The nitro and hydroxyl groups confer reactivity for applications in organic synthesis, such as precursors for benzoxazepines .
Properties
Molecular Formula |
C25H42N2O4 |
|---|---|
Molecular Weight |
434.6 g/mol |
IUPAC Name |
2-hydroxy-5-nitro-N-octadecylbenzamide |
InChI |
InChI=1S/C25H42N2O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-20-26-25(29)23-21-22(27(30)31)18-19-24(23)28/h18-19,21,28H,2-17,20H2,1H3,(H,26,29) |
InChI Key |
KZTBDEXWLWZZES-UHFFFAOYSA-N |
Canonical SMILES |
CCCCCCCCCCCCCCCCCCNC(=O)C1=C(C=CC(=C1)[N+](=O)[O-])O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-hydroxy-5-nitro-N-octadecylbenzamide typically involves a multi-step process:
Nitration: The starting material, 2-hydroxybenzamide, undergoes nitration using a mixture of concentrated sulfuric acid and nitric acid to introduce the nitro group at the 5-position.
Alkylation: The nitrated product is then subjected to alkylation with octadecyl bromide in the presence of a base such as potassium carbonate to attach the long octadecyl chain.
Industrial Production Methods
Industrial production of 2-hydroxy-5-nitro-N-octadecylbenzamide follows similar synthetic routes but on a larger scale. The process involves:
Batch or continuous flow reactors: To ensure efficient mixing and reaction control.
Purification steps: Including recrystallization and chromatography to obtain the pure compound.
Chemical Reactions Analysis
Types of Reactions
2-Hydroxy-5-nitro-N-octadecylbenzamide can undergo various chemical reactions, including:
Reduction: The nitro group can be reduced to an amino group using reducing agents such as hydrogen gas in the presence of a palladium catalyst.
Substitution: The hydroxyl group can participate in nucleophilic substitution reactions, forming ethers or esters.
Common Reagents and Conditions
Reduction: Hydrogen gas, palladium on carbon catalyst.
Substitution: Alkyl halides, acid chlorides, bases like sodium hydroxide.
Major Products
Reduction: 2-Hydroxy-5-amino-N-octadecylbenzamide.
Substitution: Various ethers or esters depending on the substituent introduced.
Scientific Research Applications
2-Hydroxy-5-nitro-N-octadecylbenzamide has diverse applications in scientific research:
Chemistry: Used as a building block for synthesizing more complex molecules.
Biology: Investigated for its potential as an antimicrobial agent due to the presence of the nitro group.
Medicine: Explored for its potential in drug delivery systems, leveraging the long octadecyl chain for improved solubility and bioavailability.
Industry: Utilized in the development of specialty chemicals and materials, including surfactants and lubricants.
Mechanism of Action
The mechanism of action of 2-hydroxy-5-nitro-N-octadecylbenzamide involves:
Molecular Targets: The nitro group can interact with microbial enzymes, leading to the disruption of cellular processes.
Pathways: The compound may interfere with the electron transport chain in microbial cells, leading to cell death.
Comparison with Similar Compounds
Comparison with Structural Analogs
Structural Variations and Physicochemical Properties
Key structural differences among benzamide derivatives include:
- Nitro group position : Meta (position 3) vs. para (position 5).
- N-substituent : Octadecyl (C₁₈) vs. phenyl or hydrogen.
Table 1: Structural and Functional Comparisons
Crystallographic Insights :
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
